Cas no 3002543-83-8 ((4-Bromo-2-fluoro-3-methoxyphenyl)(3-chlorophenyl)methanol)

• Product Name: (4-Bromo-2-fluoro-3-methoxyphenyl)(3-chlorophenyl)methanol
• CAS No: 3002543-83-8
• MF: C₁₄H₁₁BrClFO₂
• MW: 345.591346025467
• CID: 6797366
• PubChem ID: 171367472
• Update Time: 2025-05-26

(4-Bromo-2-fluoro-3-methoxyphenyl)(3-chlorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3002543-83-8
• (4-Bromo-2-fluoro-3-methoxyphenyl)(3-chlorophenyl)methanol

• Inchi： 1S/C14H11BrClFO2/c1-19-14-11(15)6-5-10(12(14)17)13(18)8-3-2-4-9(16)7-8/h2-7,13,18H,1H3
• InChI Key： VCLBHBAWYLEHQR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1OC)F)C(C1C=CC=C(C=1)Cl)O

Computed Properties

• Exact Mass: 343.96150g/mol
• Monoisotopic Mass: 343.96150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Additional information on (4-Bromo-2-fluoro-3-methoxyphenyl)(3-chlorophenyl)methanol

(4-Bromo-2-fluoro-3-methoxyphenyl)(3-chlorophenyl)methanol: A Comprehensive Overview

The compound (4-Bromo-2-fluoro-3-methoxyphenyl)(3-chlorophenyl)methanol with CAS No. 3002543-83-8 is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates multiple heteroatoms and functional groups, making it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of (4-Bromo-2-fluoro-3-methoxyphenyl)(3-chlorophenyl)methanol as a lead compound in the development of novel therapeutic agents. Its structure, featuring a bromine atom at the 4-position, a fluorine atom at the 2-position, and a methoxy group at the 3-position on one aromatic ring, along with a chlorine atom at the 3-position on the other aromatic ring, provides a high degree of structural diversity. This diversity is crucial for exploring various biological activities and optimizing pharmacokinetic properties.

The synthesis of (4-Bromo-2-fluoro-3-methoxyphenyl)(3-chlorophenyl)methanol involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation-reduction processes. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to enhance the efficiency and yield of this compound. These methods not only improve the overall synthesis process but also pave the way for large-scale production if required.

One of the most intriguing aspects of (4-Bromo-2-fluoro-3-methoxyphenyl)(3-chlorophenyl)methanol is its potential biological activity. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. For instance, in vitro assays have shown that it can effectively inhibit the production of reactive oxygen species (ROS) and modulate key inflammatory pathways such as NF-kB and COX-2. These findings suggest that it could be a valuable addition to the arsenal of anti-inflammatory drugs currently available.

In addition to its anti-inflammatory effects, (4-Bromo-2-fluoro-3-methoxyphenyl)(3-chlorophenyl)methanol has also been investigated for its potential role in cancer therapy. Recent research has revealed that this compound can induce apoptosis in various cancer cell lines by targeting mitochondrial pathways and modulating Bcl-2 family proteins. Furthermore, it has shown synergistic effects when combined with conventional chemotherapeutic agents, indicating its potential as a combination therapy option.

The pharmacokinetic profile of (4-Bromo-2-fluoro-3-methoxyphenyl)(3-chlorophenyl)methanol has also been extensively studied. Animal studies have demonstrated that it exhibits moderate oral bioavailability and favorable tissue distribution patterns. Its metabolism appears to be primarily mediated by cytochrome P450 enzymes, with major metabolites identified through mass spectrometry analysis. These insights into its pharmacokinetics are critical for designing optimal dosing regimens and minimizing potential drug-drug interactions.

From an environmental standpoint, (4-Bromo-2-fluoro-3-methoxyphenyl)(3-chlorophenyl)methanol has been evaluated for its biodegradability and ecotoxicological effects. Studies indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments. Additionally, acute toxicity assays have shown low toxicity to aquatic organisms, suggesting that it poses minimal risk to ecosystems when used responsibly.

In conclusion, (4-Bromo-2-fluoro-3-methoxyphenyl)(3-chlorophenyl)methanol is a multifaceted organic compound with significant potential in various therapeutic areas. Its unique structure, coupled with promising preclinical data, positions it as a compelling candidate for further clinical development. As research continues to uncover its full spectrum of biological activities and mechanisms of action, this compound is likely to play an increasingly important role in advancing modern medicine.